molecular formula C11H10ClNO3 B8549762 1-[(4-Chlorobenzoyl)amino]cyclopropanecarboxylic acid

1-[(4-Chlorobenzoyl)amino]cyclopropanecarboxylic acid

Cat. No.: B8549762
M. Wt: 239.65 g/mol
InChI Key: XTBXOAGEGTVQBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(4-Chlorobenzoyl)amino]cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C11H10ClNO3 and its molecular weight is 239.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10ClNO3

Molecular Weight

239.65 g/mol

IUPAC Name

1-[(4-chlorobenzoyl)amino]cyclopropane-1-carboxylic acid

InChI

InChI=1S/C11H10ClNO3/c12-8-3-1-7(2-4-8)9(14)13-11(5-6-11)10(15)16/h1-4H,5-6H2,(H,13,14)(H,15,16)

InChI Key

XTBXOAGEGTVQBY-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C(=O)O)NC(=O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To ethyl 1-[(4-chlorobenzoyl)amino]cyclopropanecarboxylate (157 g, 0.58 mol) in 1,4-dioxane (2.4 L), add a solution of lithium hydroxide (123.05 g, 2.93 mol) in water (1.2 L). Stir the reaction mixture at ambient temperature for 4 hours and then concentrate it under reduced pressure. Dilute the mixture with water (1 L) and immerse it in an ice water bath. Adjust the pH to approximately 2 with aqueous 5N HCl. Filter the precipitate, wash the cake with water (3×1 L), and dry (50° C., vacuum oven) to give (132 g, 94%) the title compound as a white powder: MS (m/z): 240 (M+1).
Name
ethyl 1-[(4-chlorobenzoyl)amino]cyclopropanecarboxylate
Quantity
157 g
Type
reactant
Reaction Step One
Quantity
123.05 g
Type
reactant
Reaction Step One
Quantity
2.4 L
Type
solvent
Reaction Step One
Name
Quantity
1.2 L
Type
solvent
Reaction Step One
Yield
94%

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